Cas no 94470-67-4 ((+/-)-Cromakalim)

(+/-)-Cromakalim structure

Product Name:(+/-)-Cromakalim

CAS No:94470-67-4

MF:C₁₆H₁₈N₂O₃

MW:286.325724124908

CID:827210

PubChem ID:24891962

Update Time:2025-09-23

(+/-)-Cromakalim Chemical and Physical Properties

Names and Identifiers

- CROMAKALIM
- (+/-)-Cromakalim
- (±)-Cromakalim
- cromakalim (BRL 34915)
- (±)-trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-2H-1-benzopyran-3-ol
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(±)- (ZCI)
- rel-(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-
- BRL 34915
- MeSH ID: D019806
- Cromakalim, (3R-trans)-Isomer
- DTXSID80861136
- CHEMBL49035
- HMS3369L14
- CHEBI:3921
- NS00125529
- (+)-Cromakalim
- 94535-51-0
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
- CAS_94535-50-9
- BRD-A76093993-001-01-8
- 94470-67-4
- SCHEMBL3312760
- (-)-Cromakalim;BRL 38227
- BDBM86251
- GTPL2413
- 2H-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-
- DB-057507
- 3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromanecarbonitrile #
- HMS3267D04
- CROMAKALIM (-)
- BRL 38226
- NSC_93504
- 3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3R-trans)-
- 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3R,4S)-REL-
- AKOS030255268
- F82193
- (3R-trans)-Cromakalim
- MDL： MFCD00133201
- Inchi： 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m0/s1
- InChI Key： TVZCRIROJQEVOT-LSDHHAIUSA-N
- SMILES： O[C@H]1C(C)(C)OC2C=CC(=CC=2[C@@H]1N1CCCC1=O)C#N

Computed Properties

Exact Mass: 286.13200
Monoisotopic Mass: 286.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 481
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6A^2
XLogP3: 0.8

Experimental Properties

Color/Form: White fine crystals
Density: 1.3±0.1 g/cm3
Melting Point: 242-244°C
Boiling Point: 482.3±45.0 °C at 760 mmHg
Flash Point: 245.5±28.7 °C
Refractive Index: 1.615
Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
PSA: 73.56000
LogP: 1.69158
Vapor Pressure: 0.0±1.3 mmHg at 25°C

(+/-)-Cromakalim Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
Storage Condition：2-8°C

(+/-)-Cromakalim Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C913171-10mg	(±)-Cromakalim (BRL 34915)	94470-67-4	98%	10mg	￥2,098.80	2022-09-29
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci12474-10mg	Cromakalim	94470-67-4	98%	10mg	￥1400.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci12474-50mg	Cromakalim	94470-67-4	98%	50mg	￥5386.00	2023-09-09
TRC	C795000-10mg	(+/-)-Cromakalim	94470-67-4		10mg	$ 110.00	2023-09-08
TRC	C795000-25mg	(+/-)-Cromakalim	94470-67-4		25mg	$ 190.00	2023-09-08
TRC	C795000-50mg	(+/-)-Cromakalim	94470-67-4		50mg	$ 368.00	2023-09-08
TRC	C795000-100mg	(+/-)-Cromakalim	94470-67-4		100mg	$695.00	2023-05-18
TRC	C795000-250mg	(+/-)-Cromakalim	94470-67-4		250mg	$1384.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-217958-25mg	(±)-Cromakalim,	94470-67-4		25mg	￥3159.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-217958-25 mg	(±)-Cromakalim,	94470-67-4		25mg	￥3,159.00	2023-07-10

(+/-)-Cromakalim Production Method

Production Method 1

94470-67-4

Reaction Conditions

Reference

: Benzopyran derivatives preparation and pharmaceutical compositions for treatment of bladder disorder

, Japan, , ,

Production Method 2

94470-67-4

Reaction Conditions

Reference

: Synthesis and antihypertensive activity of 4-(cyclic amido)-2H-1-benzopyrans

Ashwood, Valerie A.; Buckingham, Robin E.; Cassidy, Frederick; Evans, John M.; Faruk, Erol A.; et al, Journal of Medicinal Chemistry, 1986, 29(11), 2194-201

Production Method 3

94470-67-4

Reaction Conditions

Reference

: Chromenes and chromans

, European Patent Organization, , ,

Production Method 4

94470-67-4

Reaction Conditions

Reference

: Pharmaceutically active benzopyran compounds

, European Patent Organization, , ,

Production Method 5

65018-90-8

94470-67-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 6 h, rt
1.2 Reagents: Water ; rt

Reference

: Late-stage oxidative C(sp3)-H methylation

Feng, Kaibo ; Quevedo, Raundi E. ; Kohrt, Jeffrey T.; Oderinde, Martins S.; Reilly, Usa; et al, Nature (London, 2020, 580(7805), 621-627

Production Method 6

33143-29-2

94470-67-4

Reaction Conditions

Reference

: 2-Methylbut-3-yn-2-ol

Gordon, John, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 7

767-00-0

94470-67-4

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Benzene
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium

Reference

: New process for the preparation of an antihypertensive benzopyran derivative

, European Patent Organization, , ,

Production Method 8

94470-67-4

Reaction Conditions

Reference

: Synthesis of substituted 7,7-dialkyl-5-chromanones and related compounds, new potassium channel activator

El-Telbani, Emad M., Journal of Chemical Research, 2006, (11), 709-712

Production Method 9

94470-67-4

Reaction Conditions

Reference

: Process for producing 2-alkylchroman-6-carbonitriles

, Hungary, , ,

Production Method 10

94470-67-4

Reaction Conditions

Reference

: Chroman derivatives having an effect on the cardiovascular system

, United States, , ,

Production Method 11

94470-67-4

Reaction Conditions

Reference

: The discovery of a novel calcium channel blocker related to the structure of potassium channel opener cromakalim

Atwal, Karnail S.; McCullough, John R.; Hedberg, Anders; Conder, Mary L.; Ahmed, Syed Z.; et al, Bioorganic & Medicinal Chemistry Letters, 1992, 2(12), 1475-8

Production Method 12

94470-67-4

Reaction Conditions

Reference

: Relaxant activity of 6-cyano-2,2-dimethyl-2H-1-benzopyran-4-carboxamides and -thiocarboxamides and their analogs in guinea pig trachealis

Arch, Jonathan R. S.; Buckle, Derek R.; Carey, Claire; Parr-Dobrzanski, Hilary; Faller, Andrew; et al, Journal of Medicinal Chemistry, 1991, 34(8), 2588-94

Production Method 13

94470-67-4

Reaction Conditions

Reference

: Synthesis and antihypertensive activity of 4-(substituted-carbonylamino)-2H-1-benzopyrans

Ashwood, Valerie A.; Cassidy, Frederick; Coldwell, Martin C.; Evans, John M.; Hamilton, Thomas C.; et al, Journal of Medicinal Chemistry, 1990, 33(9), 2667-72

Production Method 14

94470-67-4

Reaction Conditions

Reference

: Synthesis of selectively trifluoromethylated pyridine derivatives as potential antihypertensives

Lang, Robert W.; Wenk, Paul F., Helvetica Chimica Acta, 1988, 71(3), 596-601